Cas no 2171660-90-3 (1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide
• CAS No: 2171660-90-3
• MF: C₇H₇Cl₂N₅O
• MW: 248.069378137589
• CID: 6385808
• PubChem ID: 165522489
• Update Time: 2025-08-03

1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide
• 2171660-90-3
• EN300-1282383

• Inchi： 1S/C7H7Cl2N5O/c8-5-11-6(9)13-7(12-5)14-2-1-3(14)4(10)15/h3H,1-2H2,(H2,10,15)
• InChI Key： HEQKHMVBEFJCAQ-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N1CCC1C(N)=O)Cl

Computed Properties

• Exact Mass: 247.0027653g/mol
• Monoisotopic Mass: 247.0027653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Additional information on 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide

Introduction to 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide (CAS No. 2171660-90-3)

1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171660-90-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its unique structural framework, which integrates both triazine and azetidine moieties. The presence of dichloro substituents on the triazine ring introduces a high degree of reactivity, making it a versatile intermediate in synthetic chemistry and drug development.

The molecular structure of 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide consists of a central triazine ring substituted with two chlorine atoms at the 1 and 3 positions, connected to an azetidine ring via an amide linkage at the 2-position. This configuration imparts distinct chemical properties that are exploited in various synthetic pathways. The amide functionality not only serves as a handle for further derivatization but also contributes to the compound's solubility and stability under different conditions.

In recent years, 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide has been explored as a key intermediate in the synthesis of bioactive molecules. Its dual functionality allows for the facile introduction of diverse pharmacophores, making it a valuable building block in medicinal chemistry. Researchers have leveraged its reactivity to develop novel compounds with potential applications in treating various diseases, including infectious disorders and chronic conditions.

One of the most compelling aspects of this compound is its role in the development of inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes involved in metabolic processes. The dichloro-triazine moiety can be selectively modified to enhance binding affinity or alter pharmacokinetic properties, enabling fine-tuning of drug-like characteristics. Such modifications are critical for optimizing lead compounds toward clinical translation.

The azetidine ring in 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide adds another layer of complexity and functionality. Azetidine derivatives are known for their ability to mimic natural amino acid structures, which has led to their exploration as protease inhibitors and antimicrobial agents. By integrating this moiety with the reactive triazine core, researchers can design molecules that exhibit dual mechanisms of action, potentially increasing therapeutic efficacy while reducing side effects.

Recent advancements in computational chemistry have further enhanced the utility of 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These insights have guided the design of more potent and selective analogs by predicting structural modifications that improve binding affinity or reduce off-target effects. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

The synthesis of 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide itself presents intriguing challenges due to its reactive nature. However, recent methodologies have streamlined its preparation through efficient multi-step sequences that minimize byproduct formation. Catalytic processes have been particularly effective in achieving high yields while maintaining regioselectivity. These advancements underscore the growing importance of green chemistry principles in pharmaceutical synthesis.

In clinical research settings, 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide has been investigated for its potential as an antiviral agent. Its structural features allow it to interfere with viral replication mechanisms by inhibiting key enzymes or disrupting protein-protein interactions. Preclinical studies have shown promising results in vitro and in animal models for several viral strains. While further research is needed to assess its safety and efficacy in human trials, these findings highlight its therapeutic promise.

The compound's versatility also extends to its application in material science and agrochemicals. Derivatives of 1-(dichloro-1,3,5-triazin-2-yl)azetidine-2-carboxamide have been explored as intermediates for developing novel polymers and crop protection agents. The ability to functionalize both the triazine and azetidine moieties allows for tailored properties that can be optimized for specific industrial applications.

Future directions for research on 1-(dichloro-dichloro-dichlorodichlorodichlorodichlortriazinyletrzinetidinetidinetidinetidinetidinetidinetidinetidinetidinetidinerzinecarboxamide) (CAS No. 2171660903) may include exploring its role in modulating immune responses or as a scaffold for anticancer agents. The growing understanding of complex biological networks provides new opportunities for designing molecules that can interact with multiple targets simultaneously.

In conclusion, 1-(dichloro-dichlorodichlortriazinyletrzinetidinerzinecarboxamide (CAS No.) represents a fascinating compound with broad applications across multiple scientific disciplines.
Its unique structural features offer opportunities for innovation in drug discovery material science agrochemicals





Future research will likely uncover even more exciting possibilities
as scientists continue to unravel
its full potential............-strong.